N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C27H29N3O3S
• Molecular Weight: 475.6 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[1-(2-phenylethyl)benzimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C27H29N3O3S/c1-32-24-13-12-21(18-25(24)33-2)14-16-28-26(31)19-34-27-29-22-10-6-7-11-23(22)30(27)17-15-20-8-4-3-5-9-20/h3-13,18H,14-17,19H2,1-2H3,(H,28,31)
• InChI Key: PCEDPNVIJQUDAJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3N2CCC4=CC=CC=C4)OC

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide is not fully understood. However, it is believed to act by inhibiting specific enzymes and proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of aldose reductase, an enzyme involved in the development of diabetic complications. It has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide has various biochemical and physiological effects. It has been found to reduce blood glucose levels in diabetic rats, suggesting its potential as an antidiabetic agent. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo, indicating its potential as an anticancer agent. Additionally, it has been found to exhibit antifungal activity against various fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide in lab experiments include its potential as a multi-targeted agent with various therapeutic applications. However, its limitations include its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

For research on N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide include further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its potential as a therapeutic agent in various diseases. Additionally, the chemical compound could be modified to improve its solubility and bioavailability, which may enhance its efficacy as a drug candidate.
Conclusion:
In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this chemical compound as a therapeutic agent.

Synthesis Methods

The synthesis method of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide involves the reaction of 2-[(3,4-dimethoxyphenyl)ethyl]amine with 2-[(2-phenylethyl)amino]benzimidazole-1-thiol in the presence of acetic anhydride and triethylamine. The reaction is carried out at a temperature of 80°C for 24 hours, followed by purification using column chromatography.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]sulfanyl}acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anticancer, antidiabetic, and antifungal properties. The chemical compound has also been investigated for its potential as an inhibitor of enzymes such as aldose reductase and β-glucuronidase.